Cas no 26018-78-0 (Benzo[b]thiophene,6-ethoxy-)
Benzo[b]thiophene,6-ethoxy- structure
Product Name:Benzo[b]thiophene,6-ethoxy-
CAS No:26018-78-0
MF:C10H10OS
MW:178.250801563263
CID:287927
PubChem ID:268617
Update Time:2025-04-19
Benzo[b]thiophene,6-ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene,6-ethoxy-
- 1-benzothiophen-6-yl ethyl ether
- 6-Aethoxybenzo< b> thiophen
- 6-ethoxy-benzo[b]thiophene
- 6-Ethoxy-benzothiophen
- AC1L6KNP
- AC1Q582E
- AR-1C1625
- CTK4F6939
- NSC108919
- SureCN827195
- NSC-108919
- 6-ethoxybenzothio-phene
- DTXSID50296350
- SCHEMBL827195
- 26018-78-0
- NSC 108919
-
- Inchi: 1S/C10H10OS/c1-2-11-9-4-3-8-5-6-12-10(8)7-9/h3-7H,2H2,1H3
- InChI Key: CTZIOFMIHKGJHZ-UHFFFAOYSA-N
- SMILES: S1C=CC2C=CC(=CC1=2)OCC
Computed Properties
- Exact Mass: 178.0453
- Monoisotopic Mass: 178.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.5Ų
Experimental Properties
- PSA: 9.23
Benzo[b]thiophene,6-ethoxy- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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